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Compound of Interest

Compound Name: D-Allose-13C-1

Cat. No.: B15615698 Get Quote

For researchers, scientists, and drug development professionals, adherence to rigorous safety

protocols is paramount when handling chemical compounds. This document provides essential

guidance for the safe handling and disposal of D-Allose-13C-1, a non-radioactive, stable

isotope-labeled sugar.

Core Safety Principles
The key safety consideration for D-Allose-13C-1 is that the carbon-13 (¹³C) isotopic label does

not alter the chemical reactivity or toxicity of the molecule.[1] Therefore, the safety precautions

required are identical to those for the unlabeled D-Allose. D-Allose is not classified as a

dangerous substance according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).[2][3][4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure personal safety in the

laboratory. The following table summarizes the recommended PPE for handling D-Allose-13C-
1.
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PPE Category Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.[1][5]

Protects eyes from potential

splashes or dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), tested according

to EN 374.[1][3][6]

Prevents direct skin contact

with the compound.

Body Protection
A clean lab coat or other

protective clothing.[1][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for non-

volatile solids. Use a

particulate filter device (EN

143, P1) if dust formation is

likely.[3]

Protects against inhalation of

aerosolized powder.

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe and efficient handling of D-Allose-13C-1.
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Workflow for handling D-Allose-13C-1.
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Receiving and Inspection: Upon receipt, visually inspect the container for any damage. Verify

that the product matches the order specifications.

Storage: Store the compound in a tightly sealed container in a cool, dry place, away from

strong oxidizing agents.[1][7] A recommended storage temperature is between 0 to 8 °C.[2]

Preparation and Handling:

Work in a well-ventilated area.[1] For procedures that may generate dust, such as

weighing, it is advisable to work in a chemical fume hood or use a balance enclosure.[1]

Avoid direct contact with the substance. Do not eat, drink, or smoke in the laboratory.

When transferring the solid, minimize dust formation.

Experimental Use: Follow standard laboratory protocols for incorporating the labeled

compound into your experiments. The presence of the ¹³C isotope does not necessitate any

deviation from standard chemical procedures.

Decontamination: Clean all equipment and work surfaces thoroughly after use. Standard

laboratory cleaning procedures are sufficient.

Disposal Plan
As D-Allose-13C-1 is a non-radioactive, stable isotope-labeled compound, its disposal is

straightforward.

Solid Waste: Uncontaminated D-Allose-13C-1 can be disposed of as general laboratory

waste, in accordance with local regulations.[8][9] It is generally considered a non-hazardous

solid suitable for sanitary landfill.[10]

Liquid Waste: Solutions of D-Allose-13C-1 can typically be disposed of down the drain with

copious amounts of water, provided they do not contain other hazardous chemicals.[10]

Always adhere to local institutional and environmental regulations for liquid waste disposal.

Empty Containers: Empty containers should be rinsed and can then be disposed of in the

regular trash.[10] Ensure container labels are defaced to prevent misidentification.[10]
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It is imperative to consult your institution's Environmental, Health, and Safety (EH&S)

department for specific disposal guidelines.[9] Do not mix with radioactive waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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